Cas no 1354006-61-3 ([(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-cyclopropyl-methyl-amine)

[(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-cyclopropyl-methyl-amine is a chiral amine compound featuring a pyrrolidine core substituted with an aminoethyl group and a cyclopropylmethylamine moiety. Its stereospecific (S)-configuration ensures precise interactions in asymmetric synthesis or pharmaceutical applications. The compound’s rigid cyclopropyl group enhances conformational stability, while the primary and secondary amine functionalities offer versatile reactivity for derivatization or coordination chemistry. This structure is particularly valuable in medicinal chemistry for designing ligands or bioactive molecules, where its balanced lipophilicity and basicity can optimize pharmacokinetic properties. High purity and well-defined stereochemistry make it a reliable intermediate for research in drug discovery and catalysis.

[(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-cyclopropyl-methyl-amine structure

1354006-61-3 structure

Product Name:[(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-cyclopropyl-methyl-amine

CAS No:1354006-61-3

MF:C₁₀H₂₁N₃

MW:183.293842077255

CID:2159788

Update Time:2025-11-01

[(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-cyclopropyl-methyl-amine Chemical and Physical Properties

Names and Identifiers

- [(S)-1-(2-amino-ethyl)-pyrrolidin-3-yl]-cyclopropyl-methyl-amine
- AM95990
- [(S)-1-(2-aminoethyl)pyrrolidin-3-yl]cyclopropylmethylamine
- [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-cyclopropyl-methyl-amine
- Inchi： 1S/C10H21N3/c1-12(9-2-3-9)10-4-6-13(8-10)7-5-11/h9-10H,2-8,11H2,1H3/t10-/m0/s1
- InChI Key： FQHUDAMSPCCRRJ-JTQLQIEISA-N
- SMILES： N(C)([C@@H]1CN(CCN)CC1)C1CC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 168
Topological Polar Surface Area: 32.5

[(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-cyclopropyl-methyl-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	085205-500mg	S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-cyclopropyl-methyl-amine	1354006-61-3		500mg	￡755.00	2022-02-28
Chemenu	CM498466-1g	(S)-1-(2-Aminoethyl)-N-(cyclopropylmethyl)pyrrolidin-3-amine	1354006-61-3	97%	1g	$1499	2023-01-01

[(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-cyclopropyl-methyl-amine Related Literature

1. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
2. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
3. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
4. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
5. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296

Additional information on [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-cyclopropyl-methyl-amine

Comprehensive Overview of [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-cyclopropyl-methyl-amine (CAS No. 1354006-61-3)

The compound [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-cyclopropyl-methyl-amine (CAS No. 1354006-61-3) is a chiral amine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a cyclopropyl moiety and a pyrrolidine ring, makes it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in targeting G-protein-coupled receptors (GPCRs) and central nervous system (CNS) disorders, aligning with current trends in precision medicine.

In recent years, the demand for chiral building blocks like [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-cyclopropyl-methyl-amine has surged, driven by advancements in asymmetric synthesis and catalysis. This compound’s stereochemistry is critical for its bioactivity, as enantiopure amines often exhibit superior pharmacological profiles. The CAS No. 1354006-61-3 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and neuroscience research.

One of the key advantages of this compound is its versatility. The pyrrolidin-3-yl scaffold is a common motif in drug design, particularly for molecules targeting neurotransmitter transporters and enzyme inhibitors. Additionally, the cyclopropyl-methyl-amine group enhances metabolic stability, a feature highly sought after in modern small-molecule therapeutics. These attributes make it a hotspot for studies on neurodegenerative diseases and mood disorders, areas where patients and researchers alike seek breakthroughs.

From a synthetic perspective, [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-cyclopropyl-methyl-amine poses interesting challenges and opportunities. Its preparation often involves stereoselective alkylation and reductive amination, techniques that are widely discussed in organic chemistry forums. The compound’s CAS No. 1354006-61-3 is frequently cited in patents and publications, underscoring its industrial importance. Moreover, its compatibility with click chemistry and bioconjugation strategies expands its utility in proteomics and chemical biology.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as hazardous, proper handling protocols are essential to ensure reproducibility in research. The growing emphasis on green chemistry has led to innovations in its synthesis, reducing waste and improving yields. These developments resonate with the broader scientific community’s focus on sustainable practices.

In conclusion, [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-cyclopropyl-methyl-amine (CAS No. 1354006-61-3) represents a compelling case study in the intersection of chiral chemistry and drug development. Its structural features and functional groups align with cutting-edge research in CNS therapeutics and molecular imaging, making it a compound of enduring interest. As the scientific community continues to explore its potential, this molecule is likely to remain a focal point in both academic and industrial settings.